Cas no 2227695-03-4 (rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227695-03-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5881695
• PubChem ID: 165812816
• Update Time: 2025-10-23

rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1454570
• 2227695-03-4

• Inchi： 1S/C15H21NO3/c1-3-18-12-7-5-11(6-8-12)13-9-16-10-14(13)15(17)19-4-2/h5-8,13-14,16H,3-4,9-10H2,1-2H3/t13-,14+/m0/s1
• InChI Key： ARKSFIKRDAZYEK-UONOGXRCSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227695-03-4)

The compound rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227695-03-4) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including the 4-(4-ethoxyphenyl) substituent and the ethyl carboxylate moiety, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the pyrrolidine scaffold's prevalence in neuroactive compounds.

In recent years, the demand for chiral building blocks like rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate has surged due to their critical role in asymmetric synthesis. The compound's stereochemical complexity allows for the creation of enantiomerically pure pharmaceuticals, addressing the growing need for precision medicine. This aligns with current trends in personalized healthcare, where patients increasingly seek treatments tailored to their genetic profiles. The ethoxyphenyl group in this molecule also contributes to enhanced lipophilicity, a property highly valued in blood-brain barrier penetration studies.

From a synthetic chemistry perspective, CAS No. 2227695-03-4 represents an excellent example of modern heterocyclic chemistry innovation. The pyrrolidine core, combined with the ester functionality, offers multiple sites for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical companies are actively investigating similar compounds for potential applications in neurodegenerative diseases, a hot topic in medical research as global populations age. The compound's chiral centers at positions 3 and 4 provide opportunities for exploring differential biological activities between enantiomers.

The analytical characterization of rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control in pharmaceutical manufacturing, especially given the current industry focus on regulatory compliance and process analytical technology (PAT). The compound's stability under various conditions is another area of investigation, particularly for researchers developing sustainable chemistry protocols that minimize solvent use and energy consumption.

In the context of green chemistry initiatives, synthetic routes to rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate that employ catalytic asymmetric synthesis are gaining traction. This approach aligns with the pharmaceutical industry's push toward more environmentally friendly processes. The compound's pyrrolidine-3-carboxylate structure also makes it relevant to peptidomimetic research, an area experiencing growth due to interest in novel therapeutic modalities beyond traditional small molecules.

From a commercial standpoint, CAS No. 2227695-03-4 represents a valuable fine chemical for research organizations and contract manufacturing operations. The global market for such specialized intermediates continues to expand, driven by outsourcing trends in drug discovery and the increasing complexity of target molecules. Quality specifications for this compound typically emphasize enantiomeric purity, residual solvent content, and chemical stability - all critical parameters in current Good Manufacturing Practice (cGMP) environments.

The pharmacological potential of rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate derivatives is particularly intriguing in light of recent advances in neuropharmacology. The 4-ethoxyphenyl moiety may confer selective receptor binding properties, while the pyrrolidine core offers conformational rigidity beneficial for target engagement. These characteristics make the compound an interesting subject for medicinal chemistry optimization programs, especially those targeting GPCRs (G-protein coupled receptors), which remain the most successful class of drug targets.

In analytical method development, rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate presents challenges and opportunities related to chiral separation techniques. The pharmaceutical industry's growing capability in this area reflects broader trends toward enantioselective synthesis and analysis. Recent innovations in supercritical fluid chromatography (SFC) and multidimensional separation methods have significantly improved the resolution of such stereochemically complex compounds.

The compound's physicochemical properties, including its logP, pKa, and solubility profile, are of particular interest to researchers working on drug delivery systems. These parameters influence formulation development and bioavailability - key considerations in modern pharmaceutical development. The ethyl ester group offers potential for prodrug strategies, an area of increasing importance for improving drug-like properties of candidate molecules.

Looking forward, rac-ethyl (3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylate and its derivatives are likely to play important roles in addressing current challenges in CNS drug discovery. The blood-brain barrier penetration capabilities suggested by its structure make it particularly relevant for research into treatments for neurological disorders, a major unmet medical need. Furthermore, its structural features align well with current strategies in fragment-based drug discovery, where smaller, well-characterized molecules serve as starting points for lead optimization.